Cas no 1225814-80-1 (1-(3,4-dimethylphenyl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(3,4-dimethylphenyl)-2-(methylamino)ethan-1-one
• CAS No: 1225814-80-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6201514
• PubChem ID: 82074930
• Update Time: 2025-06-13

1-(3,4-dimethylphenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethylphenyl)-2-(methylamino)ethan-1-one
• 1225814-80-1
• EN300-1866709

• Inchi： 1S/C11H15NO/c1-8-4-5-10(6-9(8)2)11(13)7-12-3/h4-6,12H,7H2,1-3H3
• InChI Key： BJMOFHCOFWOISZ-UHFFFAOYSA-N
• SMILES： O=C(CNC)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(3,4-dimethylphenyl)-2-(methylamino)ethan-1-one

Comprehensive Overview of 1-(3,4-dimethylphenyl)-2-(methylamino)ethan-1-one (CAS No. 1225814-80-1)

1-(3,4-dimethylphenyl)-2-(methylamino)ethan-1-one, with the CAS number 1225814-80-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of substituted phenethylamines, which are widely studied for their potential applications in medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a candidate for further exploration in drug development and biochemical studies.

The compound's molecular structure features a 3,4-dimethylphenyl group attached to a methylamino ethanone moiety, contributing to its unique reactivity and potential biological activity. Its CAS registry number 1225814-80-1 ensures precise identification in scientific literature and regulatory databases. Given the growing interest in small-molecule therapeutics, this compound is often discussed in the context of structure-activity relationships (SAR) and targeted drug design.

In recent years, the demand for novel chemical entities has surged, driven by advancements in precision medicine and personalized therapeutics. 1-(3,4-dimethylphenyl)-2-(methylamino)ethan-1-one is frequently mentioned in discussions about lead optimization and high-throughput screening. Its potential role in modulating specific biochemical pathways aligns with current trends in drug discovery, where researchers prioritize compounds with high selectivity and low toxicity.

Another area of interest is the compound's synthetic accessibility. Chemists often explore efficient routes to synthesize 1225814-80-1 using green chemistry principles, minimizing waste and energy consumption. This aligns with the broader scientific community's focus on sustainable synthesis and environmentally friendly processes. Questions like "How to synthesize 1-(3,4-dimethylphenyl)-2-(methylamino)ethan-1-one?" or "What are the applications of CAS 1225814-80-1 in drug development?" are commonly searched in academic and industrial circles.

From a regulatory perspective, the compound is not classified as a controlled substance, making it accessible for legitimate research purposes. However, researchers must adhere to ethical guidelines and safety protocols when handling it. The compound's physicochemical properties, such as solubility, stability, and melting point, are critical for its formulation and storage, topics often queried in scientific databases.

In summary, 1-(3,4-dimethylphenyl)-2-(methylamino)ethan-1-one (CAS 1225814-80-1) represents a promising candidate for further investigation in pharmaceutical research and chemical synthesis. Its relevance to contemporary topics like drug discovery, sustainable chemistry, and molecular design ensures its continued prominence in scientific discourse. As the field evolves, this compound may play a pivotal role in addressing unmet medical needs and advancing innovative therapies.